Cas no 25168-04-1 (Benzene, dimethylnitro-)

• Product Name: Benzene, dimethylnitro-
• CAS No: 25168-04-1
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 263683
• PubChem ID: 6739
• Update Time: 2025-04-19

Benzene, dimethylnitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, dimethylnitro-
• 1,2-Dimethyl-3-nitrobenzene
• ar-Nitroxylene
• Nitroxylene
• Nitroxylenes, (m-, o-, p-)
• Xylene, ar-nitro-
• NS00022826
• NCGC00254235-01
• Q27259283
• o-Xylene, 3-nitro-
• SCHEMBL16791684
• NCGC00091139-04
• InChI=1/C8H9NO2/c1-6-4-3-5-8(7(6)2)9(10)11/h3-5H,1-2H
• AM10671
• 2,3-Dimethylnitrobenzene
• Benzene, 1,2-dimethyl-3-nitro-
• J-503832
• Tox21_300334
• 3-nitro-o-xylol
• Benzene,2-dimethyl-3-nitro-
• NSC-5402
• 2-methyl-3-nitrotoluene
• HSDB 8023
• SCHEMBL700469
• 83-41-0
• CAS-83-41-0
• AKOS000119945
• EINECS 201-474-3
• PS-10608
• D89776
• AC-10901
• EN300-19522
• 3-Nitro-ortho-xylene
• mononitroxylene
• NCGC00091139-03
• 49GNX4CY5W
• 2,3-Dimethyl nitro benzene
• NSC5402
• Tox21_202000
• NSC 5402
• 25168-04-1
• CCRIS 3117
• NCGC00091139-01
• AI3-29558
• NCGC00091139-02
• CHEMBL1596825
• 2,6-Dimethyl-d6-nitrobenzene
• 3-nitro o-xylene
• FT-0616255
• MFCD00007162
• D1076
• Z104474110
• 1,2-Dimethyl-3-nitrobenzene, Selectophore(TM), >=99.0%
• DTXSID7025132
• 2,3-dimethyl-1-nitrobenzene
• 1,2-Dimethyl-3-nitrobenzene, 97%
• NCGC00259549-01
• Dimethyl-3-nitrobenzene, 1,2-
• UNII-49GNX4CY5W
• 2,3-DIMETHYLNITROBENZENE [HSDB]
• DTXCID405132
• 3-Nitro-o-xylene

• Inchi： 1S/C8H9NO2/c1-6-4-3-5-8(7(6)2)9(10)11/h3-5H,1-2H3
• InChI Key： FVHAWXWFPBPFOS-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(C)=C1C)=O

Computed Properties

• Exact Mass: 151.06337
• Monoisotopic Mass: 151.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.8A^2

Experimental Properties

• Color/Form: 黄色 液体
• Density: 1.2023 (rough estimate)
• Melting Point: 2°C
• Boiling Point: 273.17°C (rough estimate)
• Flash Point: 225° F (NTP, 1992)
• Refractive Index: 1.5810 (estimate)
• PSA: 43.14
• LogP: log Kow = 2.83

Benzene, dimethylnitro- Security Information

• Storage Condition：Keep container tightly closed. Store in a cool, dry place away from incompatible substances.